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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711

Technical Data Sheet: 1-Cyclopentyl-4-
lodobenzene

CAS Number: 92316-59-1

This document provides a concise technical overview of 1-Cyclopentyl-4-iodobenzene, a
halogenated aromatic compound. Due to its nature as a specialized research chemical, publicly
available data is limited. This guide summarizes the available information and provides a
general context for its potential applications in organic synthesis.

Chemical Identity and Properties

A summary of the key identifiers and basic properties for 1-Cyclopentyl-4-iodobenzene is
presented in Table 1.

Property Value Source
CAS Number 92316-59-1 [1]
Molecular Formula Ci1Hasl [1]
Synonyms Benzene, 1-cyclopentyl-4-iodo-  [1]
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Note: Detailed physicochemical properties such as melting point, boiling point, density, and
spectral data (NMR, IR, Mass Spectrometry) for 1-Cyclopentyl-4-iodobenzene are not readily
available in public databases.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-Cyclopentyl-4-iodobenzene is
not documented in readily accessible scientific literature. However, its synthesis can be
conceptually approached through established methods for the iodination of aromatic
compounds.

One plausible synthetic route involves the direct iodination of cyclopentylbenzene. The general
workflow for such a reaction is depicted in the diagram below. It is important to note that
iodination of benzene derivatives often requires an oxidizing agent to facilitate the reaction, as
iodine itself is the least reactive of the halogens. The reaction with hydroiodic acid (HI) is
reversible, and an oxidizing agent is necessary to remove HI and drive the reaction to
completion.
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Figure 1: Conceptual workflow for the synthesis of 1-Cyclopentyl-4-iodobenzene.

Applications in Research and Development

While specific applications for 1-Cyclopentyl-4-iodobenzene in drug development or its
involvement in signaling pathways are not documented, its structural features suggest its

primary utility as an intermediate in organic synthesis.

Aryl iodides are valuable precursors in a variety of metal-catalyzed cross-coupling reactions,
which are fundamental to the construction of complex organic molecules, including active
pharmaceutical ingredients. The general scheme for such a reaction is illustrated below.
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Figure 2: General scheme of a cross-coupling reaction involving an aryl iodide.

The cyclopentyl moiety can influence the steric and electronic properties of the molecule,
potentially offering advantages in the synthesis of novel compounds with specific three-

dimensional architectures.

Conclusion

1-Cyclopentyl-4-iodobenzene, identified by CAS number 92316-59-1, is a chemical
compound for which detailed experimental and application data is scarce in the public domain.
Its primary foreseeable role is that of a synthetic intermediate, particularly in the realm of metal-
catalyzed cross-coupling reactions. Researchers and drug development professionals
interested in utilizing this compound would likely need to undertake their own process
development and biological screening to establish its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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